![molecular formula C20H20N4O2 B5494458 N-[2-(1-oxophthalazin-2(1H)-yl)ethyl]-1,2,3,4-tetrahydroquinoline-8-carboxamide](/img/structure/B5494458.png)
N-[2-(1-oxophthalazin-2(1H)-yl)ethyl]-1,2,3,4-tetrahydroquinoline-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phthalazine-based derivatives are a class of compounds that have been studied for their potential applications in medicine . They are synthesized by coupling various acylated amino acid derivatives with 2-(1-oxophthalazin-2(1H)-yl)acetic acid .
Synthesis Analysis
The synthesis of phthalazine-based derivatives involves chemoselective N-alkylation of 4-Benzyl-2H-phthalazin-1-one with ethyl chloroacetate to afford (4-benzyl-1-oxo-1H-phthalazin-2-yl) methyl acetate . This ester is then hydrazinolyzed to give hydrazide, which is coupled with amino acid ester hydrochloride and/or amines to produce several monopeptides .Molecular Structure Analysis
The chemical structure of these compounds can be analyzed using 1H-NMR spectroscopy . For example, the structure of 2-(4-benzyl-1-oxophthalazin-2(1H)-yl)-N-(2-(butyl amino)-2-oxoethyl) acetamide was interpreted by 1H-NMR analysis .Chemical Reactions Analysis
The hydrazide produced in the synthesis process can be further reacted under azide coupling method with amino acid ester hydrochloride and/or amines to produce several dipeptides . It can also be condensed and/or cyclized with several carbonyl compounds .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(1-oxophthalazin-2-yl)ethyl]-1,2,3,4-tetrahydroquinoline-8-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c25-19(17-9-3-6-14-7-4-10-21-18(14)17)22-11-12-24-20(26)16-8-2-1-5-15(16)13-23-24/h1-3,5-6,8-9,13,21H,4,7,10-12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUDIUSSSFFCFTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=CC=C2)C(=O)NCCN3C(=O)C4=CC=CC=C4C=N3)NC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-oxophthalazin-2(1H)-yl)ethyl]-1,2,3,4-tetrahydroquinoline-8-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.